Cas no 252893-52-0 (1-(3-Methoxyphenyl)prop-2-yn-1-one)
252893-52-0 structure
Product Name:1-(3-Methoxyphenyl)prop-2-yn-1-one
CAS No:252893-52-0
MF:C10H8O2
MW:160.169322967529
CID:1019681
Update Time:2023-08-02
1-(3-Methoxyphenyl)prop-2-yn-1-one Chemical and Physical Properties
Names and Identifiers
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- 2-Propyn-1-one,1-(3-methoxyphenyl)-(9CI)
- 1-(3-methoxyphenyl)prop-2-yn-1-one
- 1-(3-Methoxyphenyl)-2-propyne-1-one
- 1-(3-Methoxyphenyl)prop-2-yn-1-one
-
- Inchi: 1S/C10H8O2/c1-3-10(11)8-5-4-6-9(7-8)12-2/h1,4-7H,2H3
- InChI Key: XFEQCKSILXQBPL-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CC(C(C#C)=O)=C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 211
- XLogP3: 2.3
- Topological Polar Surface Area: 26.3
1-(3-Methoxyphenyl)prop-2-yn-1-one Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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